Cas no 152700-31-7 (2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI))
152700-31-7 structure
Product Name:2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI)
CAS No:152700-31-7
MF:C9H14O3
MW:170.205663204193
CID:99152
PubChem ID:45086534
Update Time:2025-04-18
2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI)
- 2-Propanone, 1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI)
- 152700-31-7
- 2-PROPANONE, 1-(3-ACETYL-2,3-DIMETHYLOXIRANYL)-
- DB-282245
-
- Inchi: 1S/C9H14O3/c1-6(10)5-8(3)9(4,12-8)7(2)11/h5H2,1-4H3
- InChI Key: HNRGUKAXAKYPRP-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)(C)C1(C)CC(C)=O
Computed Properties
- Exact Mass: 170.09432
- Monoisotopic Mass: 170.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.7A^2
- XLogP3: -0.3
Experimental Properties
- PSA: 46.67
2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI) Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
152700-31-7 (2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI)) Related Products
- 10276-21-8(Isophorone oxide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk